Cas no 505083-05-6 (6-(4-fluoro-2-methylphenyl)pyridine-3-carboxylic acid)
505083-05-6 structure
Product Name:6-(4-fluoro-2-methylphenyl)pyridine-3-carboxylic acid
CAS No:505083-05-6
MF:C13H10FNO2
MW:231.222406864166
CID:1572484
PubChem ID:69130419
Update Time:2025-04-21
6-(4-fluoro-2-methylphenyl)pyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarboxylic acid, 6-(4-fluoro-2-methylphenyl)-
- 6-(4-fluoro-2-methylphenyl)pyridine-3-carboxylic acid
- EN300-1628260
- QYFIRKXOCMMZIS-UHFFFAOYSA-N
- SCHEMBL4653904
- 505083-05-6
-
- Inchi: 1S/C13H10FNO2/c1-8-6-10(14)3-4-11(8)12-5-2-9(7-15-12)13(16)17/h2-7H,1H3,(H,16,17)
- InChI Key: QYFIRKXOCMMZIS-UHFFFAOYSA-N
- SMILES: FC1C=CC(C2C=CC(C(=O)O)=CN=2)=C(C)C=1
Computed Properties
- Exact Mass: 231.0696
- Monoisotopic Mass: 231.06955672g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 50.2Ų
Experimental Properties
- PSA: 50.19
6-(4-fluoro-2-methylphenyl)pyridine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1628260-0.05g |
6-(4-fluoro-2-methylphenyl)pyridine-3-carboxylic acid |
505083-05-6 | 0.05g |
$719.0 | 2023-06-04 | ||
| Enamine | EN300-1628260-0.1g |
6-(4-fluoro-2-methylphenyl)pyridine-3-carboxylic acid |
505083-05-6 | 0.1g |
$755.0 | 2023-06-04 | ||
| Enamine | EN300-1628260-0.25g |
6-(4-fluoro-2-methylphenyl)pyridine-3-carboxylic acid |
505083-05-6 | 0.25g |
$789.0 | 2023-06-04 | ||
| Enamine | EN300-1628260-0.5g |
6-(4-fluoro-2-methylphenyl)pyridine-3-carboxylic acid |
505083-05-6 | 0.5g |
$823.0 | 2023-06-04 | ||
| Enamine | EN300-1628260-1.0g |
6-(4-fluoro-2-methylphenyl)pyridine-3-carboxylic acid |
505083-05-6 | 1g |
$857.0 | 2023-06-04 | ||
| Enamine | EN300-1628260-2.5g |
6-(4-fluoro-2-methylphenyl)pyridine-3-carboxylic acid |
505083-05-6 | 2.5g |
$1680.0 | 2023-06-04 | ||
| Enamine | EN300-1628260-5.0g |
6-(4-fluoro-2-methylphenyl)pyridine-3-carboxylic acid |
505083-05-6 | 5g |
$2485.0 | 2023-06-04 | ||
| Enamine | EN300-1628260-10.0g |
6-(4-fluoro-2-methylphenyl)pyridine-3-carboxylic acid |
505083-05-6 | 10g |
$3683.0 | 2023-06-04 | ||
| Enamine | EN300-1628260-50mg |
6-(4-fluoro-2-methylphenyl)pyridine-3-carboxylic acid |
505083-05-6 | 50mg |
$587.0 | 2023-09-22 | ||
| Enamine | EN300-1628260-100mg |
6-(4-fluoro-2-methylphenyl)pyridine-3-carboxylic acid |
505083-05-6 | 100mg |
$615.0 | 2023-09-22 |
6-(4-fluoro-2-methylphenyl)pyridine-3-carboxylic acid Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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